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Azaconazole Information from Search Results

The search results confirm azaconazole's identity as a synthetic conazole fungicide but do not contain

detailed analytical method validation protocols [1] [2] [3].

IUPAC Name: 1-((2-(2,4-dichlorophenyl)-1,3-dioxolan-2-yl)methyl)-1H-1,2,4-triazole [3]

Chemical Formula: C₁₂H₁₁Cl₂N₃O₂ [3]
CAS Registry Number: 60207-31-0 [1] [2] [3]

Molecular Weight: 300.14 g/mol [2] [3]
Mode of Action: Sterol biosynthesis inhibitor (FRAC Code 3) [3]

Use: Agricultural fungicide to control canker, wood-destroying fungi, powdery mildew, and bean rust
[2] [3]

Method Development Templates from Related Azoles

Since direct azaconazole methods are unavailable, you can adapt frameworks from validated HPLC methods

for structurally related azole antifungal drugs.

Example Method: Dual Detection of Fluconazole and Clobetasol
Propionate [4]
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This RP-HPLC-UV method demonstrates simultaneous analysis of an azole (fluconazole) with another drug.

Chromatographic Conditions

Column: Zorbax C18 (250 × 4.6 mm, 5µm)
Mobile Phase: Gradient of 0.1% Trifluoroacetic acid (TFA) in water and 0.1% TFA in acetonitrile

Flow Rate: 0.6 mL/min for 5 min, increased to 1.0 mL/min
Detection Wavelength: 250 nm

Injection Volume: 20 µL
Column Temperature: 24 °C

Validation Data Table

Validation Parameter Result for Fluconazole Result for Clobetasol Propionate

Linearity Range 0.25 - 2.5 mg/mL 5 - 50 µg/mL

Correlation Coefficient
(R²)

0.9999 0.9999

Accuracy & Precision Confirmed via QC samples at three
levels

Confirmed via QC samples at three
levels

Specificity &
Robustness

Method validated as per ICH
guidelines

Method validated as per ICH
guidelines

Example Method: Stability-Indicating HPLC for Posaconazole [5]

This method for a different triazole antifungal highlights stability-indicating properties.

Chromatographic Conditions

Column: C8
Mobile Phase: Isocratic Methanol-Water (75:25, v/v)

Flow Rate: 1.0 mL/min
Detection Wavelength: 260 nm

Injection Volume: 20 µL

Key Validation Results
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Linearity: 5-60 µg/mL (r = 0.9996)

Accuracy: Mean recovery of 98.13%
Precision: RSD ≤ 1.22% for repeatability

Specificity: Capable of separating drug from its degradation products

Workflow for Azaconazole Method Development and
Validation

The diagram below outlines the core stages of developing your own analytical method for azaconazole.

Method Scoping

Method Optimization Define Objective
(Assay, Impurities, etc.)

Select Technique
(e.g., HPLC-UV, LC-MS/MS)

Literature Review
on Azoles

Method Validation Column & Mobile Phase Screening Detection Wavelength
(based on UV spectra)

Sample Preparation
& Solubility

Application Specificity Linearity & Range Accuracy (Recovery %) Precision (Repeatability) Robustness

Analyze Real Samples Forced Degradation Studies

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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